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Compound of Interest

Compound Name: 1-Phenylhexane-d5

Cat. No.: B581254 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as

1-Phenylhexane-d5, is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step operational plan for the safe

handling and disposal of 1-Phenylhexane-d5, ensuring the protection of laboratory personnel

and compliance with regulatory standards.

Immediate Safety and Handling
1-Phenylhexane-d5, a deuterated analog of 1-Phenylhexane, should be handled with the

same precautions as its non-deuterated counterpart. It is a combustible liquid and can be

harmful if inhaled or comes into contact with skin.[1] It is also very toxic to aquatic life.[2]

Therefore, proper personal protective equipment (PPE) is essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A lab coat or chemical-resistant apron.

Respiratory Protection

A NIOSH-approved respirator is recommended

if working in a poorly ventilated area or if there is

a risk of generating aerosols.[4]

All handling of 1-Phenylhexane-d5 and its waste should occur in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and disposal. The following table summarizes key data for 1-Phenylhexane, which is

expected to be very similar to 1-Phenylhexane-d5.

Property Value

Appearance Clear, colorless to light yellow liquid.[1][3]

Molecular Formula C12H13D5[5]

Molecular Weight 167.30 g/mol [5]

Boiling Point 251 - 253 °C / 483.8 - 487.4 °F @ 760 mmHg[3]

Flash Point 83 °C / 181.4 °F[1]

Specific Gravity 0.990[3]

Vapor Density 5.46[3]

Step-by-Step Disposal Protocol
The proper disposal of 1-Phenylhexane-d5 involves a systematic process of segregation,

containment, labeling, and transfer to a certified hazardous waste disposal facility.[4]
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1. Waste Segregation:

Collect waste 1-Phenylhexane-d5 in a designated, leak-proof waste container for non-

halogenated organic solvents.[4]

Crucially, do not mix this waste with halogenated solvents or other incompatible chemical

waste streams.[4] Cross-contamination can create hazardous chemical reactions and

complicate the disposal process.[4]

2. Containment:

Use a securely sealed, robust container that is compatible with the chemical.[4]

Ensure the container is in good condition and properly closed to prevent leaks or spills.[2]

3. Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

"1-Phenylhexane-d5"

The primary hazards (e.g., "Combustible," "Irritant," "Aquatic Hazard").[1][2]

The date of accumulation.[4]

4. Storage:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area.[4]

This area should be away from general laboratory traffic and incompatible materials.[4] Keep

away from heat, sparks, and open flames.[1]

5. Final Disposal:
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The disposal of 1-Phenylhexane-d5 must be handled by a licensed and certified hazardous

waste disposal contractor.[2][4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.[4]

Waste material must be disposed of in accordance with all national and local regulations.[2]

Spill Cleanup Procedure
In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure adequate ventilation.[2]

Remove Ignition Sources: Remove all sources of ignition from the spill area.[1][2]

Absorb the Spill: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Do not use combustible materials like paper towels.

Collect and Contain: Carefully collect the absorbed material using a spark-proof tool and

place it in a suitable, closed container for disposal.[1]

Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: Treat the collected spill material as hazardous waste and follow the

disposal protocol outlined above.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe disposal of 1-Phenylhexane-
d5.
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Caption: A logical workflow for the safe disposal of 1-Phenylhexane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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